Cas no 64208-72-6 (Benzene, 2-(chloromethyl)-1-methoxy-3-nitro-)

Benzene, 2-(chloromethyl)-1-methoxy-3-nitro-, is a nitro-substituted aromatic compound featuring a chloromethyl and methoxy functional group at adjacent positions on the benzene ring. This structure imparts reactivity suitable for further synthetic modifications, particularly in nucleophilic substitution reactions due to the chloromethyl group. The electron-withdrawing nitro group enhances the electrophilic character of the aromatic ring, facilitating selective transformations. The methoxy substituent contributes to steric and electronic effects, influencing regioselectivity in subsequent reactions. This compound is valuable in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals, offering versatility in constructing complex molecular frameworks. Proper handling is required due to its potential reactivity and sensitivity.
Benzene, 2-(chloromethyl)-1-methoxy-3-nitro- structure
64208-72-6 structure
Product Name:Benzene, 2-(chloromethyl)-1-methoxy-3-nitro-
CAS No:64208-72-6
MF:C8H8ClNO3
MW:201.607021331787
CID:1672658
PubChem ID:85910648
Update Time:2025-06-06

Benzene, 2-(chloromethyl)-1-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(chloromethyl)-1-methoxy-3-nitro-
    • 2-Chlormethyl-3-nitro-anisol
    • 6-Nitro-2-methoxy-1-chlormethyl-benzol
    • 6-Nitro-2-methoxy-benzylchlorid
    • Methyl-(3-nitro-2-chlormethyl-phenyl)-aether
    • α-Chlor-6-nitro-2-methoxy-toluol
    • 64208-72-6
    • 2-(Chloromethyl)-1-methoxy-3-nitrobenzene
    • Inchi: 1S/C8H8ClNO3/c1-13-8-4-2-3-7(10(11)12)6(8)5-9/h2-4H,5H2,1H3
    • InChI Key: CVGWNUKMQGSCIE-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC=CC=1OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.01900
  • Monoisotopic Mass: 201.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 55.05000
  • LogP: 2.86540

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Additional information on Benzene, 2-(chloromethyl)-1-methoxy-3-nitro-

Compound Overview: Benzene, 2-(chloromethyl)-1-methoxy-3-nitro

Benzene, 2-(chloromethyl)-1-methoxy-3-nitro (CAS No. 64208-72-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its benzene ring substituted with three distinct functional groups: a chloromethyl group at the 2-position, a methoxy group at the 1-position, and a nitro group at the 3-position. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical properties. The chloromethyl group, in particular, has been shown to facilitate cross-linking reactions, which are critical for creating robust polymer networks. This application is particularly promising for industries such as aerospace and automotive manufacturing, where high-performance materials are essential.

In addition to its role in materials science, Benzene, 2-(chloromethyl)-1-methoxy-3-nitro has also been investigated for its potential in pharmacology. The nitro group is known to exhibit anti-inflammatory properties, while the methoxy group can influence the compound's solubility and bioavailability. Recent research has focused on modifying this compound to enhance its pharmacokinetic profile, making it a candidate for drug delivery systems. For example, studies have demonstrated that this compound can serve as a carrier for targeted drug delivery, improving the efficacy of therapeutic agents while reducing side effects.

The synthesis of Benzene, 2-(chloromethyl)-1-methoxy-3-nitro involves a multi-step process that requires precise control over reaction conditions. The initial step typically involves nitration of benzene to introduce the nitro group at the desired position. This is followed by methylation to introduce the methoxy group and subsequent alkylation to attach the chloromethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From a structural standpoint, the compound's stability is influenced by the electron-withdrawing effects of the nitro and chloromethyl groups. These groups deactivate the benzene ring towards electrophilic substitution reactions but activate it towards nucleophilic aromatic substitution under specific conditions. This dual reactivity makes the compound versatile in various chemical transformations. For example, it can be used as a precursor for synthesizing heterocyclic compounds or as an intermediate in Suzuki coupling reactions.

Furthermore, Benzene, 2-(chloromethyl)-1-methoxy-3-nitro exhibits interesting optical properties due to its conjugated system. Recent studies have explored its application in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths makes it a potential candidate for enhancing device efficiency. Researchers are currently investigating methods to optimize its electronic properties through structural modifications.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential toxicity and flammability. Proper ventilation and personal protective equipment are essential during synthesis and manipulation. Despite these precautions, ongoing research aims to develop safer handling procedures and alternative synthesis routes that minimize environmental impact.

Overall, Benzene, 2-(chloromethyl)-1-methoxy-3-nitro (CAS No. 64208-72-6) stands out as a versatile and multifaceted compound with applications spanning multiple disciplines. Its unique structure enables it to serve as an intermediate in material synthesis, a candidate in drug development, and a component in advanced electronic devices. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.

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